Bentipimine
Overview
Description
Bentipimine is an anti-cancer drug that has been used in laboratory experiments for over two decades. It is an analog of the natural product, bentamapimine, and is a member of the benzimidazole family of compounds. Bentipimine is a potent inhibitor of the enzyme, human epidermal growth factor receptor 2 (HER2), which is involved in the regulation of cell growth and proliferation. It has been studied for its potential to inhibit the growth of various types of cancer cells, including breast, ovarian, and prostate cancer.
Scientific Research Applications
Marine Biology and Ecology : Studies focusing on marine environments, such as the research on benthos in the Bering Sea using remotely operated vehicles (Galkin & Ivin, 2019), and the examination of biological indicators for monitoring marine environmental health (Kennedy & Jacoby, 1999).
Plant Biology and Ethnopharmacology : Research on plant extracts and their applications, such as the study on antiplasmodial agents from Glossocalyx brevipes (Mbah et al., 2004) and the evaluation of medicinal plants used by the Yanesha community for leishmaniasis and malaria treatments (Valadeau et al., 2009).
Environmental Science and Ecotoxicology : Investigations into the impact of environmental factors on ecosystems, exemplified by studies on nitrogen and phosphorus relationships to benthic algal biomass in streams (Dodds et al., 2002) and the effects of endophytic Penicillium sp. from Derris elliptica Benth on aphids (Hu et al., 2005).
Public Health and Science Ethics : Discussion on the influence of special interests in public health research, as highlighted in "Bending Science: How Special Interests Corrupt Public Health Research" (Sass, 2008).
Microbiology and Biochemistry : Examination of microbial ecology, such as the influence of algal community structure on denitrification rates in periphyton (Ishida et al., 2008).
Medical Research and HIV Studies : Investigation into marine-derived compounds with potential therapeutic effects, such as the study on the anti-HIV-1 properties of a compound from a marine benthic dinoflagellate (Izumida et al., 2019).
properties
IUPAC Name |
1-[2-[(2-chlorophenyl)-phenylmethyl]sulfanylethyl]-4-[(2-methylphenyl)methyl]piperazine |
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InChI |
InChI=1S/C27H31ClN2S/c1-22-9-5-6-12-24(22)21-30-17-15-29(16-18-30)19-20-31-27(23-10-3-2-4-11-23)25-13-7-8-14-26(25)28/h2-14,27H,15-21H2,1H3 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIPJSVIZACGFEX-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCN(CC2)CCSC(C3=CC=CC=C3)C4=CC=CC=C4Cl |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H31ClN2S |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50864790 |
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| Record name | 1-(2-{[(2-Chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-[(2-methylphenyl)methyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50864790 | |
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Molecular Weight |
451.1 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17692-23-8 |
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| Record name | Bentipimine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017692238 | |
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| Record name | 1-(2-{[(2-Chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-[(2-methylphenyl)methyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50864790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BENTIPIMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/768T9DK07R | |
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